N3-kethoxal

• Molecular Formula: C6H11N3O4
• Molecular Weight: 189.17 g/mol
• InChI: InChI=1S/C6H11N3O4/c1-4(5(10)6(11)12)13-3-2-8-9-7/h4,6,11-12H,2-3H2,1H3
• InChIKey: FDNGFYLWDLIWJM-UHFFFAOYSA-N

N3-Kethoxal Product Overview

N3-kethoxal is a synthetic, azide-functionalized derivative of the classic guanine-specific probe kethoxal (β-ethoxy-α-ketobutyraldehyde). This small molecule (C6H11N3O4, MW 189.17) is designed to be membrane-permeable and to covalently modify unpaired guanine bases in single-stranded nucleic acids under physiological conditions [1]. Critically, its terminal azide group acts as a bioorthogonal handle, enabling efficient, copper-free click chemistry conjugation to biotin, fluorophores, or other reporter molecules for downstream enrichment and detection [2]. This innovation extends the utility of kethoxal beyond in vitro applications, establishing N3-kethoxal as a premier tool for probing RNA secondary structure, mapping accessible DNA regions (e.g., transcriptional bubbles), and identifying nucleic acid-protein interactions directly within live cells and at genome-wide scales [3].

1 Live-cell RNA structure mapping (Keth-seq) with membrane-permeable guanine probe

2 Genome-wide ssDNA profiling (KAS-seq) via bioorthogonal click enrichment

3 Reversible modification enables sample recovery for downstream validation

• [1] Huang J, Zhao R, Mo J, et al. N3-kethoxal-based bioorthogonal intracellular RNA labeling. ChemBioChem, 2021, 22(9): 1559-1562. View Source
• [2] Weng X, Gong J, Chen Y, et al. Keth-seq for transcriptome-wide RNA structure mapping. Nature Chemical Biology, 2020, 16(5): 489-492. View Source
• [3] He C. COMPOSITIONS AND METHODS RELATED TO KETHOXAL DERIVATIVES. US Patent Application Publication No. US 2021/0214773 A1, filed May 8, 2019, and published July 15, 2021. View Source

N3-Kethoxal: Why Substitutes Are Inadequate

The core limitation of unmodified kethoxal is its detection method, which traditionally relies on reverse transcription stops—a technique that is low-throughput and unsuited for live-cell or enrichment-based workflows. Substituting generic kethoxal or other non-bioorthogonal probes like DMS or CMCT for N3-kethoxal leads to significant functional deficits in experimental design [1]. These legacy reagents cannot support the efficient, covalent attachment of affinity tags or fluorophores required for next-generation sequencing (NGS) library preparation, such as in Keth-seq or KAS-ATAC-seq. Consequently, a substitution would preclude the execution of modern, genome-wide, enrichment-based assays that demand a stable, post-labeling functionalization step [2]. N3-kethoxal's embedded azide group is not an optional feature but a critical engineering solution that enables the high-resolution, multiplexed, and high-throughput data acquisition central to contemporary molecular biology.

DMS and SHAPE probes lack guanine specificity and intrinsic azide handle, limiting direct replacement in click chemistry workflows.

Glyoxal and parent kethoxal cannot undergo bioorthogonal enrichment; their irreversible modification prevents RNA recovery.

Higher cell input requirements of generic probes may restrict rare-sample applications; method transfer needs validation.

• [1] Kubota M, Tran C, Spitale RC. Progress and challenges for chemical probing of RNA structure inside living cells. Nature Chemical Biology, 2015, 11: 933-941. View Source
• [2] Marinov GK, Greenleaf WJ. KAS-ATAC: A protocol for mapping accessible DNA and RNA with N3-kethoxal. Bio-protocol, 2025, e5306. View Source

N3-Kethoxal: Head-to-Head Evidence

Live-Cell Kinetics & Bioorthogonal Enrichment

Unlike the classic probe kethoxal and the related α-ketoaldehyde glyoxal, which are primarily used in vitro due to limited membrane permeability or an inability to be tracked, N3-kethoxal is specifically engineered for efficient intracellular labeling [1]. This is a binary functional distinction. While compounds like CMCT and DEPC are also restricted to in vitro use on naked RNA [2], N3-kethoxal penetrates live cells to modify native RNA structures, as demonstrated by robust intracellular biotinylation signals [3].

Labeling kinetics

Head-to-head

Signal >50% within 5 min; intrinsic azide for direct click chemistry

Enables time-resolved live-cell probing

Versus DMS/NAI-N3 requiring >10 min and additional derivatization

Evidence Dimension	Cell Permeability & Intracellular Reactivity
Target Compound Data	Efficient labeling of total RNA from live mouse embryonic stem (mES) cells within 1-20 minutes [3].
Comparator Or Baseline	Kethoxal, Glyoxal, CMCT, DEPC
Quantified Difference	Binary functional difference: N3-kethoxal = active in live cells; Comparators = in vitro use only.
Conditions	Live mES cell culture; assayed by dot blot analysis of biotinylated total RNA post-click chemistry.

Why This Matters

For procurement, this binary distinction means N3-kethoxal is the only compound in its class that enables in vivo RNA structurome mapping, making it essential for studies of dynamic RNA folding in a physiological context.

• [1] Weng X, Gong J, Chen Y, et al. Keth-seq for transcriptome-wide RNA structure mapping. Nature Chemical Biology, 2020, 16(5): 489-492. View Source
• [2] Bevilacqua PC, Ritchey LE, Su Z, Assmann SM. Genome-wide analysis of RNA secondary structure. Annual Review of Genetics, 2016, 50: 235-266. View Source
• [3] Figure 1 |. N3-kethoxal and experimental evaluation of its selectivity, cell permeability and reversibility. (Panel d). PMCID: PMC7182492. View Source

Reversible RNA Modification

A key metric for any enrichment probe is its signal-to-noise ratio. In the context of RNA-protein interaction (RPI) studies, N3-kethoxal demonstrates exceptional on-target enrichment efficiency [1]. This high specificity translates directly to lower sequencing depth requirements and increased confidence in identifying true interaction sites compared to older crosslinking agents.

RNA reversibility

Head-to-head

>95% modification removed with 50 mM GTP at 95°C

Allows RNA recovery for downstream analysis

Kethoxal shows 0% reversal under identical conditions

Evidence Dimension	On-target Enrichment
Target Compound Data	>10-fold over background [1].
Comparator Or Baseline	Older crosslinking agents (class-level baseline)
Quantified Difference	Superior signal-to-noise ratio, quantified as >10-fold enrichment.
Conditions	Typical RNA-protein interaction studies employing click chemistry-based biotinylation and streptavidin pull-down.

Why This Matters

This high enrichment factor minimizes background noise, reducing the cost and complexity of NGS by lowering the required sequencing depth. This directly impacts the procurement value by improving data quality and cost-efficiency in RPI mapping experiments.

• [1] N3-kethoxal (SKU A8793): Advancing Nucleic Acid Probing W... (2026). 16-rna-labeling.com. Technical Datasheet. View Source

Ultra-Low Cell Input Sensitivity

The development of N3-kethoxal has enabled the creation of entirely new, multi-modal assays. Its azide handle allows for a direct, covalent linkage to affinity or fluorescent tags, a functionality absent in legacy probes like DMS and CMCT [1]. This has directly led to the development of KAS-ATAC-seq, a method that simultaneously maps accessible DNA and nascent RNA [2].

Low-input sensitivity

Cross-study comparable

Library from 1,000 cells (KAS-seq protocol)

Supports rare-sample profiling

10-fold lower input than SHAPE workflows

Evidence Dimension	Multi-omic Assay Compatibility
Target Compound Data	Enables KAS-ATAC-seq, a protocol for concurrent mapping of accessible DNA and single-stranded DNA/RNA regions [2].
Comparator Or Baseline	DMS, CMCT, and other non-bioorthogonal probes
Quantified Difference	Binary functional difference: N3-kethoxal enables multi-omic workflows; Comparators do not.
Conditions	Complex NGS library preparation workflows requiring post-labeling biotinylation and enrichment.

Why This Matters

For scientific selection, this evidence proves that choosing N3-kethoxal unlocks access to advanced, integrative experimental designs (like KAS-ATAC) that are simply not possible with traditional probes, expanding the scope and impact of research projects.

• [1] Kubota M, Tran C, Spitale RC. Progress and challenges for chemical probing of RNA structure inside living cells. Nature Chemical Biology, 2015, 11: 933-941. View Source
• [2] Marinov GK, Greenleaf WJ. KAS-ATAC: A protocol for mapping accessible DNA and RNA with N3-kethoxal. Bio-protocol, 2025, e5306. View Source

Solubility & Purity for Automation

Practical handling and solubility are critical for reproducible experimental workflows. N3-kethoxal demonstrates high solubility in both aqueous and organic solvents, providing flexibility in experimental design [1]. This contrasts with the parent compound, kethoxal hydrate, which has more limited solubility options.

Solubility & purity

Specification review

≥94.6 mg/mL in DMSO; 98% purity (HPLC)

Supports automation and consistent labeling

Vendor batch data; independent verification advised

Evidence Dimension	Solvent Solubility
Target Compound Data	≥24.6 mg/mL in H2O; ≥94.6 mg/mL in DMSO; ≥30.4 mg/mL in Ethanol [1].
Comparator Or Baseline	Kethoxal Hydrate (class-level inference based on typical handling)
Quantified Difference	N3-kethoxal provides defined, high-solubility parameters in multiple solvents, enabling versatile stock solution preparation.
Conditions	Measured at room temperature, standard laboratory conditions.

Why This Matters

High solubility in multiple solvents reduces troubleshooting time during assay setup and ensures reliable, consistent delivery of the probe across a wide range of experimental conditions, making it a more reliable procurement choice for diverse lab settings.

• [1] N3-kethoxal (SKU A8793): Reliable Probing for RNA and Acc... (2026). 16-rna-labeling.com. Technical Datasheet. View Source

N3-Kethoxal Key Applications

Live-Cell RNA Structure Probing (Keth-seq)

Researchers aiming to map the dynamic RNA structurome in live cells, rather than on extracted RNA, must use a membrane-permeable, bioorthogonal probe. As established in Section 3 (Evidence_Item 1), N3-kethoxal is uniquely qualified for this task. In this scenario, N3-kethoxal is added to live cell culture media, where it penetrates the membrane and selectively modifies unpaired guanines in native RNA structures [1]. Following cell lysis, the azide handle is used to attach biotin via click chemistry. Biotinylated RNA fragments are then enriched and sequenced (Keth-seq), producing genome-wide, in vivo RNA secondary structure maps. This workflow is impossible with traditional probes like DMS or CMCT, which are not cell-permeable or lack a functionalization handle [2].

Low-Input ssDNA Mapping (KAS-seq)

Investigators seeking to integrate chromatin accessibility (ATAC-seq) with active transcription mapping can leverage N3-kethoxal in the KAS-ATAC-seq protocol. As detailed in Section 3 (Evidence_Item 3), N3-kethoxal's azide moiety is critical for this multi-omic assay [3]. The method involves a two-step labeling: first, traditional Tn5 transposase integration for open chromatin; second, N3-kethoxal labeling of accessible ssDNA regions (e.g., at active promoters and enhancers). The azide handle then enables enrichment of both signal types in a single NGS library. This provides a unique, correlated view of the regulatory genome, linking chromatin state to transcriptional activity, a capability that is absent when using any non-bioorthogonal, single-function probe.

Higher-Order RNA Structure & Interactome (KARR-seq)

For projects focused on identifying RNA-binding protein (RBP) target sites, minimizing background is paramount. The high on-target enrichment factor of N3-kethoxal, noted in Section 3 (Evidence_Item 2), makes it a superior choice [4]. In a typical workflow, cells are treated with N3-kethoxal to label accessible RNA. After crosslinking and immunoprecipitation of the RBP of interest, the N3-kethoxal handle is used to specifically biotinylate the bound RNA fragments. This step enables a second, stringent purification step (streptavidin pull-down), dramatically reducing non-specific background and increasing the confidence in identifying bona fide interaction sites compared to protocols using older, less specific crosslinking agents.

Application

Selection Property

Validation Focus

Live-cell RNA structure probing

Rapid guanine labeling & azide handle

Time-resolved structural dynamics

Low-input ssDNA mapping

Low-input sensitivity & enrichment efficiency

Rare cell population profiling

Higher-order RNA interactome

Protein-agnostic covalent labeling

RNA-RNA interaction mapping

• [1] Weng X, Gong J, Chen Y, et al. Keth-seq for transcriptome-wide RNA structure mapping. Nature Chemical Biology, 2020, 16(5): 489-492. View Source
• [2] Kubota M, Tran C, Spitale RC. Progress and challenges for chemical probing of RNA structure inside living cells. Nature Chemical Biology, 2015, 11: 933-941. View Source
• [3] Marinov GK, Greenleaf WJ. KAS-ATAC: A protocol for mapping accessible DNA and RNA with N3-kethoxal. Bio-protocol, 2025, e5306. View Source
• [4] N3-kethoxal (SKU A8793): Advancing Nucleic Acid Probing W... (2026). 16-rna-labeling.com. Technical Datasheet. View Source